3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one” is a chemical compound with the molecular formula C14H8N2OS . It is also known as "3-(thiophen-2-yl)-2H,4H-indeno[1,2-c]pyrazol-4-one" .
Synthesis Analysis
The synthesis of indeno[1,2-c]pyrazol-4 (1H)-ones, which includes “3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one”, has been reported in the literature . The synthesis involves the reaction of a variety of 2-acyl-(1H)-indene-1,3(2H)-diones and 2-hydrazinylbenzo[d]thiazole/2-hydrazinyl-6-substitutedbenzo[d]thiazoles in the presence of glacial acetic acid .Molecular Structure Analysis
The molecular structure of “3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one” has been confirmed by analytical and spectral techniques such as FT-IR, 1H NMR, 13C NMR, and HRMS .Scientific Research Applications
- Biological Studies : Research has explored the anticancer potential of 3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one. One analog of this compound displayed remarkable sensitivity against leukemia cell lines, with a GI50 range of 0.86–6.68 μM. Additionally, it exhibited high activity against the non-small-cell lung cancer NCI-H226 cell line with a GI50 value of 4.90 μM .
- Biological Activity : Investigations have indicated that 3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one possesses inhibitory activity against Type II diabetes. Further studies are needed to elucidate its mechanism of action and potential therapeutic applications .
- Biological Evaluation : Researchers have explored the antimicrobial effects of this compound. Its activity against bacteria, fungi, or other pathogens could be valuable for developing novel antimicrobial agents .
Anticancer Activity
Type II Diabetes Inhibition
Antimicrobial Properties
properties
IUPAC Name |
3-thiophen-2-yl-2H-indeno[1,2-c]pyrazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2OS/c17-14-9-5-2-1-4-8(9)12-11(14)13(16-15-12)10-6-3-7-18-10/h1-7H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDXYUREJUSWOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NNC(=C3C2=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Thienyl)indeno[3,2-C]pyrazol-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.